Cas no 2227642-45-5 (2-(2R)-oxiran-2-yl-1H-pyrrole)

• Product Name: 2-(2R)-oxiran-2-yl-1H-pyrrole
• CAS No: 2227642-45-5
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 6313753
• PubChem ID: 165618755
• Update Time: 2025-05-20

2-(2R)-oxiran-2-yl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-oxiran-2-yl-1H-pyrrole
• 2227642-45-5
• EN300-1835253
• 2-[(2R)-oxiran-2-yl]-1H-pyrrole

• Inchi： 1S/C6H7NO/c1-2-5(7-3-1)6-4-8-6/h1-3,6-7H,4H2/t6-/m0/s1
• InChI Key： GOVOSHDWVQNDFU-LURJTMIESA-N
• SMILES： O1C[C@H]1C1=CC=CN1

Computed Properties

• Exact Mass: 109.052763847g/mol
• Monoisotopic Mass: 109.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 28.3Ų

Additional information on 2-(2R)-oxiran-2-yl-1H-pyrrole

Professional Introduction to Compound with CAS No. 2227642-45-5 and Product Name: 2-(2R)-oxiran-2-yl-1H-pyrrole

The compound with the CAS number 2227642-45-5 and the product name 2-(2R)-oxiran-2-yl-1H-pyrrole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition. The presence of both an oxiran and a pyrrole moiety in its molecular structure endows it with distinct chemical properties that make it a valuable candidate for further exploration.

At the core of understanding this compound lies its molecular architecture. The 2-(2R)-oxiran-2-yl group introduces a stereogenic center, which is crucial for studying enantioselective interactions and processes. This feature is particularly relevant in pharmaceuticals, where the stereochemistry of a molecule can dramatically influence its biological activity. The 1H-pyrrole moiety, on the other hand, contributes to the compound's aromaticity and electronic properties, making it a versatile scaffold for various chemical modifications. These structural elements collectively enhance the compound's utility in synthetic chemistry and medicinal chemistry applications.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrrole ring, known for its presence in numerous bioactive molecules, serves as an excellent platform for designing drugs with specific biological targets. In particular, derivatives of pyrrole have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The incorporation of an oxiran group into this framework introduces additional reactivity, allowing for further functionalization and derivatization to tailor the compound's pharmacological profile.

The stereochemical purity of 2-(2R)-oxiran-2-yl-1H-pyrrole is another critical aspect that merits attention. The (R)-configuration at the oxiran carbon suggests that this compound may exhibit enantioselective interactions with biological targets. Such selectivity is highly desirable in drug design, as it can lead to improved efficacy and reduced side effects. Studies have shown that enantiomerically pure compounds often demonstrate enhanced binding affinity and selectivity towards specific enzymes or receptors. This makes 2-(2R)-oxiran-2-yl-1H-pyrrole a promising candidate for developing enantiomerically pure drugs.

In addition to its structural features, the electronic properties of this compound play a significant role in its potential applications. The combination of the electron-rich pyrrole ring and the electron-deficient oxiran group creates a molecule with unique redox behavior. This characteristic is particularly useful in designing electroactive materials and catalysts. Recent advancements in organic electronics have shown that such redox-active compounds can be integrated into next-generation electronic devices, including sensors and organic light-emitting diodes (OLEDs). The potential of 2-(2R)-oxiran-2-yl-1H-pyrrole in these applications is an exciting area for future research.

The synthesis of 2-(2R)-oxiran-2-yl-1H-pyrrole also presents an interesting challenge from a chemical perspective. The presence of both functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been instrumental in achieving these goals. These approaches not only enhance the efficiency of synthesis but also allow for precise control over stereochemistry. The development of novel synthetic strategies for this compound could open up new avenues in synthetic organic chemistry.

From a biological standpoint, the potential applications of 2-(2R)-oxiran-2-yl-1H-pyrrole are vast. Its unique structural features make it a suitable candidate for studying various biological processes, including enzyme inhibition and receptor binding. Preliminary studies have suggested that this compound may interact with specific targets involved in diseases such as cancer and inflammation. While more research is needed to fully elucidate its biological activity, these findings are encouraging and warrant further investigation.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, provide valuable insights into its structure-property relationships. These tools allow researchers to predict how 2-(2R)-oxiran-2-yl-1H-pyrrole will behave under different conditions and how it might interact with biological targets. By leveraging computational chemistry, scientists can accelerate the discovery process and optimize the compound's design for better performance.

In conclusion,2227642-45-5and product name: 2-( R ) oxiran Hpyrrol > represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, stereochemical purity, and electronic properties make it a versatile scaffold for drug discovery and material science applications. As research continues to uncover new possibilities for this compound,

>it is likely that we will see even more innovative uses emerge from further exploration.

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